Cas no 122608-99-5 (Propan-2-yl 1H-pyrazole-3-carboxylate)

Propan-2-yl 1H-pyrazole-3-carboxylate structure
122608-99-5 structure
Product Name:Propan-2-yl 1H-pyrazole-3-carboxylate
CAS No:122608-99-5
MF:C7H10N2O2
MW:154.166501522064
CID:104442
PubChem ID:14149250
Update Time:2025-09-26

Propan-2-yl 1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-methylethyl ester
    • 1H-Pyrazole-3-carboxylicacid,1-methylethylester(9CI)
    • propan-2-yl 1H-pyrazole-5-carboxylate
    • V5K
    • DTXSID70556645
    • SCHEMBL23830167
    • NCGC00326303-01
    • AKOS005682674
    • propan-2-yl 1~{H}-pyrazole-3-carboxylate
    • 122608-99-5
    • Isopropyl 1H-pyrazole-3-carboxylate
    • AB01321022-02
    • SCHEMBL26140276
    • Propan-2-yl 1H-pyrazole-3-carboxylate
    • Inchi: 1S/C7H10N2O2/c1-5(2)11-7(10)6-3-4-8-9-6/h3-5H,1-2H3,(H,8,9)
    • InChI Key: CBQRTLFASQYWAJ-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=NN1)=O)C(C)C

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 281.1±13.0 °C at 760 mmHg
  • Flash Point: 123.8±19.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Propan-2-yl 1H-pyrazole-3-carboxylate Security Information

Propan-2-yl 1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B523830-10mg
Propan-2-yl 1H-pyrazole-3-carboxylate
122608-99-5
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$ 50.00 2022-06-07
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B523830-50mg
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50mg
$ 95.00 2022-06-07
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